Cas no 82970-13-6 (methyl N-[2,2-difluoro-1,3,3-tris(methoxycarbonylamino)propyl]carbamate)

• Product name: methyl N-[2,2-difluoro-1,3,3-tris(methoxycarbonylamino)propyl]carbamate
• CAS No: 82970-13-6
• MF: C₁₁H₁₈F₂N₄O₈
• MW: 372.279429912567
• CID: 988379
• PubChem ID: 339666

methyl N-[2,2-difluoro-1,3,3-tris(methoxycarbonylamino)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• methyl N-[2,2-difluoro-1,3,3-tris(methoxycarbonylamino)propyl]carbamate
• NSC367271
• DTXSID70320964
• 82970-13-6
• NSC-367271
• DS-002257

• Inchi： InChI=1S/C11H18F2N4O8/c1-22-7(18)14-5(15-8(19)23-2)11(12,13)6(16-9(20)24-3)17-10(21)25-4/h5-6H,1-4H3,(H,14,18)(H,15,19)(H,16,20)(H,17,21)
• InChI Key： HCXCMLHVKLGCJE-UHFFFAOYSA-N
• SMILES： COC(=O)NC(C(C(NC(=O)OC)NC(=O)OC)(F)F)NC(=O)OC

Computed Properties

• Exact Mass: 372.10926987g/mol
• Monoisotopic Mass: 372.10926987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 153Ų